Cas no 75614-09-4 (2-Imidazolidinone,4-[[3-(cyclopentyloxy)-4-methoxyphenyl]methyl]-)

2-Imidazolidinone,4-[[3-(cyclopentyloxy)-4-methoxyphenyl]methyl]- structure
75614-09-4 structure
Product name:2-Imidazolidinone,4-[[3-(cyclopentyloxy)-4-methoxyphenyl]methyl]-
CAS No:75614-09-4
MF:C16H22N2O3
MW:290.35748
CID:570060
PubChem ID:3058801

2-Imidazolidinone,4-[[3-(cyclopentyloxy)-4-methoxyphenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Imidazolidinone,4-[[3-(cyclopentyloxy)-4-methoxyphenyl]methyl]-
    • 2-Imidazolidinone, 4-((3-(cyclopentyloxy)-4-methoxyphenyl)methyl)-
    • 4-[(3-cyclopentyloxy-4-methoxyphenyl)methyl]imidazolidin-2-one
    • 4-((3-(Cyclopentyloxy)-4-methoxyphenyl)methyl)-2-imidazolidinone
    • CS-0081654
    • 75614-09-4
    • DTXSID90997056
    • HY-123176
    • 4-(3-Cyclopentyloxy-4-methoxy-benzyl)-imidazolidin-2-one
    • GYKI-13380
    • SCHEMBL8476737
    • AKOS040751982
    • 4-[3-(cyclopentyloxy)-4-methoxybenzyl]-2-imidazolidinone
    • 4-[(3-Cyclopentyloxy-4-methoxyphenyl)methyl]-2-imidazolidinone
    • BDBM50029956
    • YOFWLAASFMHLAD-UHFFFAOYSA-N
    • 5-{[3-(Cyclopentyloxy)-4-methoxyphenyl]methyl}-4,5-dihydro-1H-imidazol-2-ol
    • PD161836
    • CHEMBL423743
    • Inchi: InChI=1S/C16H22N2O3/c1-20-14-7-6-11(8-12-10-17-16(19)18-12)9-15(14)21-13-4-2-3-5-13/h6-7,9,12-13H,2-5,8,10H2,1H3,(H2,17,18,19)
    • InChI Key: YOFWLAASFMHLAD-UHFFFAOYSA-N
    • SMILES: COC1=C(C=C(C=C1)CC2CNC(=O)N2)OC3CCCC3

Computed Properties

  • Exact Mass: 290.16316
  • Monoisotopic Mass: 290.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • PSA: 59.59

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